Cas no 2172071-51-9 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amido-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amido-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2172071-51-9
• MF: C₂₅H₂₀N₄O₆
• MW: 472.449505805969
• CID: 6189956
• PubChem ID: 165571971
• Update Time: 2025-07-01

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amido-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amido-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1565027
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-amido]-1-methyl-1H-pyrazole-5-carboxylic acid
• 2172071-51-9

• Inchi： 1S/C25H20N4O6/c1-29-21(24(31)32)20(12-26-29)27-23(30)22-19(10-11-34-22)28-25(33)35-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-12,18H,13H2,1H3,(H,27,30)(H,28,33)(H,31,32)
• InChI Key： FBXKHIVHQPWARP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=COC=1C(NC1C=NN(C)C=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.13828437g/mol
• Monoisotopic Mass: 472.13828437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 136Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amido-1-methyl-1H-pyrazole-5-carboxylic acid

Comprehensive Analysis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amido-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2172071-51-9)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amido-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2172071-51-9) is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. Its intricate molecular structure, featuring a furan-2-amido core linked to a 1-methyl-1H-pyrazole-5-carboxylic acid moiety, makes it a valuable intermediate in the development of novel therapeutic agents. Researchers are particularly interested in its role as a Fmoc-protected amino acid derivative, which is critical for peptide synthesis and drug discovery.

In recent years, the demand for Fmoc-protected building blocks like CAS No. 2172071-51-9 has surged due to advancements in combinatorial chemistry and high-throughput screening. This compound’s unique ability to facilitate solid-phase peptide synthesis (SPPS) aligns with the growing focus on precision medicine and biologics. Its furanyl and pyrazolyl components also contribute to its potential in designing small-molecule inhibitors, a hot topic in oncology and immunology research.

The synthesis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amido-1-methyl-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions, including amide coupling and Fmoc protection. These processes are optimized for yield and purity, addressing the pharmaceutical industry’s stringent requirements. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity, ensuring compliance with regulatory standards like ICH guidelines.

From an SEO perspective, this compound intersects with trending queries such as "Fmoc-amino acid applications", "peptide synthesis reagents", and "CAS 2172071-51-9 suppliers". Its relevance extends to discussions on green chemistry, as researchers seek sustainable methods for synthesizing complex intermediates. Additionally, its potential in drug repurposing studies has garnered attention, reflecting the broader interest in cost-effective drug development strategies.

In summary, CAS No. 2172071-51-9 exemplifies the convergence of organic chemistry and biomedical innovation. Its versatility in peptide engineering and medicinal chemistry positions it as a cornerstone in modern research. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing personalized therapeutics.